3-Aminopyridine-4-thiol
Overview
Description
3-Aminopyridine-4-thiol is a useful research compound. Its molecular formula is C5H6N2S and its molecular weight is 126.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ribonucleotide Reductase Inhibition
3-Aminopyridine derivatives, such as 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP), have been studied extensively for their role as ribonucleotide reductase inhibitors. This enzyme is crucial for DNA synthesis and repair, making 3-AP a potential candidate for cancer therapy. A study by Feun et al. (2002) evaluated the pharmacokinetics and tumor inhibitory concentrations of 3-AP in patients with advanced cancer, revealing its potential for achieving relevant tumor inhibitory concentrations without significant toxicity (Feun et al., 2002). Similarly, Attia et al. (2008) explored the use of 3-AP in advanced adenocarcinoma of the pancreas, although the study indicated limited activity against this type of cancer (Attia et al., 2008).
Mitochondrial Targeting
3-Chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, a thiol-reactive luminescent agent, has been demonstrated to accumulate in mitochondria. This suggests potential applications in imaging and targeting mitochondria in biological studies. Amoroso et al. (2008) highlighted this application, marking it as the first use of a 3MLCT luminescent agent for targeting biological entities in imaging (Amoroso et al., 2008).
Neuromuscular Transmission Enhancement
Aminopyridines like 4-aminopyridine have been shown to potentiate synaptic and neuromuscular transmission by targeting voltage-activated calcium channel β subunits. This property makes them useful in treating neuromuscular disorders. Wu et al. (2009) provided evidence that 4-aminopyridine and its analogs directly stimulate high voltage-activated Ca2+ channels in neurons, suggesting their potential in enhancing neurotransmitter release (Wu et al., 2009).
Environmental Biodegradation
The biodegradation of aminopyridines like 4-aminopyridine in the environment has been studied, with findings indicating certain bacteria can utilize them as a carbon and nitrogen source. Takenaka et al. (2013) researched the enrichment and characterization of a bacterial culture capable of degrading 4-aminopyridine, uncovering the metabolic pathways involved (Takenaka et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
3-Aminopyridine-4-thiol, similar to its analogues such as 4-Aminopyridine , primarily targets voltage-gated potassium channels . These channels play a crucial role in the repolarization phase of action potentials in neurons, and their inhibition can lead to prolonged action potentials .
Mode of Action
The compound interacts with its targets by inhibiting voltage-gated potassium channels . This inhibition results in the elongation of action potentials and a heightened release of neurotransmitters . This, in turn, facilitates enhanced neuronal signaling .
Biochemical Pathways
The primary biochemical pathway affected by this compound involves the neuronal transmission process . By inhibiting voltage-gated potassium channels, the compound affects the repolarization phase of the action potential, leading to an increased duration of the action potential . This results in an increased release of neurotransmitters and enhanced neuronal signaling .
Pharmacokinetics
The compound is expected to be widely distributed in the body, including the brain . It is metabolized to 3-N-acetylamifampridine and excreted through the kidneys .
Result of Action
The inhibition of voltage-gated potassium channels by this compound leads to a prolongation of action potentials and an increased release of neurotransmitters . This results in enhanced neuronal signaling , which can have therapeutic effects in managing certain neurological disorders .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s absorption can be affected by the pH of the gastrointestinal tract . Additionally, the compound’s stability and efficacy can be influenced by factors such as temperature and the presence of other substances in the body .
Properties
IUPAC Name |
3-amino-1H-pyridine-4-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2S/c6-4-3-7-2-1-5(4)8/h1-3H,6H2,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MODUNSYPGHJXDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC=C(C1=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50562729 | |
Record name | 3-Aminopyridine-4(1H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50562729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38240-23-2, 89002-13-1 | |
Record name | 3-Amino-4(1H)-pyridinethione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38240-23-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Aminopyridine-4(1H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50562729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-aminopyridine-4-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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